Cas no 1384782-19-7 (methyl (6R)-6-methylmorpholine-2-carboxylate)

• Product Name: methyl (6R)-6-methylmorpholine-2-carboxylate
• CAS No: 1384782-19-7
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 5159975
• PubChem ID: 71756126
• Update Time: 2026-03-04

methyl (6R)-6-methylmorpholine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinecarboxylic acid, 6-methyl-, methyl ester, (6R)-
• methyl (6R)-6-methylmorpholine-2-carboxylate

• Inchi： 1S/C7H13NO3/c1-5-3-8-4-6(11-5)7(9)10-2/h5-6,8H,3-4H2,1-2H3/t5-,6?/m1/s1
• InChI Key： HRHYRCUGGGPZNL-LWOQYNTDSA-N
• SMILES： N1C[C@@H](C)OC(C(OC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on methyl (6R)-6-methylmorpholine-2-carboxylate

Recent Advances in the Application of Methyl (6R)-6-methylmorpholine-2-carboxylate (CAS: 1384782-19-7) in Chemical Biology and Pharmaceutical Research

Methyl (6R)-6-methylmorpholine-2-carboxylate (CAS: 1384782-19-7) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of protease inhibitors and chiral ligands. This compound, characterized by its morpholine core and stereospecific methyl group, has garnered significant attention due to its versatility in medicinal chemistry applications. Recent studies highlight its role in the synthesis of hepatitis C virus (HCV) NS3/4A protease inhibitors, where its stereochemical purity is critical for antiviral activity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in optimizing pharmacokinetic properties of macrocyclic inhibitors. Researchers utilized methyl (6R)-6-methylmorpholine-2-carboxylate as a building block to introduce conformational constraints, resulting in improved target binding affinity and metabolic stability. The study reported a 40% enhancement in oral bioavailability compared to previous generation compounds, with molecular modeling data suggesting the morpholine oxygen's role in forming key hydrogen bonds with the protease active site.

In parallel developments, the compound has found applications in asymmetric catalysis. A Nature Catalysis publication (2024) detailed its use as a chiral auxiliary in palladium-catalyzed C-H activation reactions, enabling the synthesis of enantioenriched heterocycles with >99% ee. The morpholine ring's rigidity and the methyl group's steric influence were identified as crucial factors in controlling the stereochemical outcome of these transformations.

From a synthetic chemistry perspective, recent process optimization efforts have focused on improving the scalability of methyl (6R)-6-methylmorpholine-2-carboxylate production. A patent application (WO2023124567) discloses a continuous flow process that achieves 85% yield with >98% enantiomeric purity, addressing previous challenges in large-scale manufacturing. This advancement is particularly significant given the growing demand for this intermediate in clinical-stage drug development programs.

The safety profile of methyl (6R)-6-methylmorpholine-2-carboxylate has been extensively characterized in recent toxicological studies. Acute toxicity testing in rodent models established an LD50 > 2000 mg/kg, while genotoxicity assays (Ames test, micronucleus test) showed no mutagenic potential at pharmacologically relevant concentrations. These findings support its inclusion in preclinical development pipelines without significant safety concerns.

Looking forward, several research groups are exploring the compound's potential in targeted protein degradation strategies. Preliminary data presented at the 2024 ACS Spring Meeting suggests that derivatives of methyl (6R)-6-methylmorpholine-2-carboxylate can serve as effective E3 ligase-recruiting moieties in PROTAC designs, opening new avenues for drug discovery in oncology and neurodegenerative diseases.